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Compound of Interest

9-Carboxymethoxymethylguanine-

13C2,15N

Cat. No. B15603401

Compound Name:

For Immediate Reference: Key Safety and Disposal Information

The proper disposal of 9-Carboxymethoxymethylguanine-13C2,15N, a stable isotopically
labeled compound, is governed by the chemical's inherent properties rather than its isotopic
labels. As Carbon-13 and Nitrogen-15 are stable, non-radioactive isotopes, no additional
precautions for radioactivity are necessary.[1][2] The disposal procedure should align with
standard laboratory practices for non-hazardous or hazardous chemical waste, contingent on a
thorough hazard assessment.

This guide provides a comprehensive, step-by-step approach to ensure the safe handling and
disposal of 9-Carboxymethoxymethylguanine-13C2,15N in a laboratory setting.

Hazard Assessment and Safety Data

While a specific Safety Data Sheet (SDS) for 9-Carboxymethoxymethylguanine-13C2,15N is
not readily available, data for the parent compound, Acyclovir, provides guidance on potential
hazards. It is crucial to handle this compound with the care required for potentially
physiologically active substances.

Summary of Acyclovir Hazard Information:
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Hazard Category Description Primary Route of Exposure

Skin Irritation Causes skin irritation.[3] Skin Contact

o Causes serious eye irritation.
Eye Irritation Eye Contact

[3]

, o May cause respiratory tract ,
Respiratory Irritation T Inhalation
irritation.[3][4]

May cause irritation with
Gastrointestinal Irritation symptoms like abdominal pain,  Ingestion

nausea, and vomiting.[4]

Personal Protective Equipment (PPE):

Equipment Specification

Chemically resistant gloves (e.g., Nitrile rubber).

Gloves
[5]
Eye Protection Safety glasses or goggles.[5]
Lab Coat Standard laboratory coat.
Respiratory Protection Required when dusts are generated.[5]

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe and compliant disposal of 9-
Carboxymethoxymethylguanine-13C2,15N.

1. Waste ldentification and Segregation:

o Treat as Chemical Waste: Unless confirmed to be non-hazardous by your institution's
Environmental Health and Safety (EH&S) department, all waste containing 9-
Carboxymethoxymethylguanine-13C2,15N should be treated as hazardous chemical
waste.[6]
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Segregate Waste Streams: Do not mix this waste with general laboratory trash or other
waste streams.[1][2] Incompatible chemicals must be stored separately to prevent
dangerous reactions.[7][8]

. Containerization:

Use Appropriate Containers: Collect waste in a container that is chemically compatible with
the compound and any solvents used. Plastic containers are often preferred.[9] The
container must be in good condition, with a secure, leak-proof screw cap.[7][8]

Headspace: Leave at least one inch of headspace in liquid waste containers to allow for
expansion.[7]

. Labeling:

Properly Label Containers: Clearly label the waste container with "Hazardous Waste" and
the full chemical name: "9-Carboxymethoxymethylguanine-13C2,15N".[10] List all
components of a mixture, including solvents, with their approximate percentages or volumes.

[7]

. Storage:

Designated Satellite Accumulation Area (SAA): Store the waste container in a designated
SAA at or near the point of generation.[7][8][9]

Secondary Containment: The SAA must have secondary containment to prevent spills from
reaching drains.[6]

Keep Containers Closed: Waste containers must be kept securely capped at all times,
except when adding waste.[6][7][9]

. Disposal:

Contact EH&S for Pickup: Once the container is full or has been in the SAA for the maximum
allowed time (typically up to one year for partially filled containers), contact your institution's
EH&S department for waste collection.[7][9]
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e Do Not Dispose Down the Drain or in Regular Trash: Never dispose of this chemical waste
down the sink or in the regular trash.[6][11] Evaporation of chemical waste is also prohibited.

[6]
Empty Container Disposal:

o Triple Rinse: An empty container that held this compound should be triple-rinsed with a
suitable solvent.[6] The rinsate must be collected and disposed of as hazardous waste.[6]

o Deface Label: After triple-rinsing, deface or remove the chemical label from the empty
container before disposing of it as regular trash.[6]

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the disposal process for 9-
Carboxymethoxymethylguanine-13C2,15N.
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Caption: Disposal workflow for 9-Carboxymethoxymethylguanine-13C2,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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